4,6-Dibromo-2-(2,4-difluorophenyl)-3-methylpyridine

• Molecular Formula: C12H7Br2F2N
• Molecular Weight: 362.99 g/mol
• IUPAC Name: 4,6-dibromo-2-(2,4-difluorophenyl)-3-methylpyridine
• InChI: InChI=1S/C12H7Br2F2N/c1-6-9(13)5-11(14)17-12(6)8-3-2-7(15)4-10(8)16/h2-5H,1H3
• InChI Key: ZHGRHBQAFPYVOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1Br)Br)C2=C(C=C(C=C2)F)F

Description

4,6-Dibromo-2-(2,4-difluorophenyl)-3-methylpyridine is a useful research compound. Its molecular formula is C12H7Br2F2N and its molecular weight is 362.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,4-dibromo-6-(2,4-difluorophenyl)-5-methylpyridin-3-amine (10 g, 26.4 mmol, 1 eq) in THF (100 mL) was added tert-butylnitrite (4.7 mL, 39.6 mmol, 1.5 eq). The solution warmed and gas evolution was evident. After 2 h, the mixture was heated to and maintained at 60° C. for 45 min. The mixture was cooled and concentrated in vacuo. The product was purified by flash column chromatography eluting with 2% Et2O in hexanes to give 4,6-dibromo-2-(2,4-difluorophenyl)-3-methylpyridine. Mass spectrum (ESI) 362.2 (M+1); 364.2 (M+3); 366.2 (M+5).